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Compound of Interest

Compound Name: Myristoyl chloride

Cat. No.: B046950

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Myristoyl chloride, a corrosive and moisture-sensitive chemical.
Adherence to these procedures is critical for minimizing risks and ensuring operational integrity.

Personal Protective Equipment (PPE)

When handling Myristoyl chloride, a comprehensive PPE strategy is non-negotiable. The
following table summarizes the required protective gear.
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Body Part Required PPE Specifications
) Must comply with OSHA 29

Chemical safety goggles and a
Eyes/Face ) o ) CFR 1910.133 or European

face shield (minimum 8-inch)

Standard EN166.[1][2][3]
Ski Chemical-resistant gloves and Inspect gloves before use.
in

protective clothing

Cover all exposed skin.[1][2][3]

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Required when vapors or
aerosols are generated or if
irritation is experienced.[2] A
respiratory protection program
that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2
requirements must be
followed.[1]

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure to Myristoyl chloride.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 30 minutes, occasionally lifting the
Eye Contact i ) )

upper and lower eyelids.[1][4] Seek immediate

medical attention.[1][2][4]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) )
clothing and shoes.[1][4] Seek immediate

medical attention.[1][2][4]

Move the victim to fresh air immediately. If not
breathing, give artificial respiration. If breathing

Inhalation is difficult, give oxygen.[1][4] Do not use mouth-
to-mouth resuscitation.[1] Seek immediate
medical attention.[1][2][4]

Do NOT induce vomiting.[1][2][4] If the victim is
conscious and alert, give 2-4 cupfuls of milk or

Ingestion water.[1][4] Never give anything by mouth to an
unconscious person.[1][4] Seek immediate
medical attention.[1][2][4]

Standard Operating Procedure for Handling
Myristoyl Chloride

The following workflow outlines the standard procedure for safely using Myristoyl chloride in a
laboratory setting.
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Standard Operating Procedure for Myristoyl Chloride Use

Preparation

Don appropriate PPE

l

Ensure fume hood is operational

l

Gather all necessary materials

l

Verify location of eyewash and safety shower

Hangling

Carefully dispense Myristoyl chloride in fume hood

l

Tightly seal container immediately after use

Post—Hendling

Decontaminate work area

;

Dispose of waste in designated hazardous waste container

;

Remove and dispose of PPE properly

;

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Myristoyl chloride.
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Emergency Spill Response Plan

In the event of a Myristoyl chloride spill, a swift and coordinated response is essential to
mitigate hazards.
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Myristoyl Chloride Spill Response Plan

Spill Detected

Evacuate immediate area Don appropriate PPE (if safe to do so)

l

Ensure adequate ventilation

Contain spill with inert absorbent material (e.g., sand, vermiculite)

Collect absorbed material into a suitable container

Dispose of as hazardous waste

Decontaminate spill area

Report the incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a Myristoyl chloride spill.
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Storage and Disposal

Proper storage and disposal are crucial for maintaining a safe laboratory environment.
Storage:
e Store in a cool, dry, and well-ventilated area.[1][4][5]

» Keep containers tightly closed to prevent moisture contact.[1][3][4] Myristoyl chloride is
moisture-sensitive.[1][2]

o Store in a designated corrosives area away from incompatible substances such as water,
strong bases, alcohols, and amines.[2][6]

Disposal:
o Myristoyl chloride waste is considered hazardous.[1]

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[2][3]

e Do not allow the product to enter drains.[3]

By adhering to these safety protocols and operational plans, you can significantly mitigate the
risks associated with handling Myristoyl chloride, fostering a secure and productive research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

o 2. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pim-resources.coleparmer.com/sds/06773.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4852867_EN.htm
http://en.lfchemicals.com/News_details/2.html
https://pim-resources.coleparmer.com/sds/06773.pdf
https://www.chemicalbook.com/msds/myristoyl-chloride.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4852867_EN.htm
https://www.benchchem.com/product/b046950?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/06773.pdf
https://www.fishersci.com/store/msds?partNumber=AC180630050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC180630050&countryCode=US&language=en
https://kscl.co.in/wp-content/uploads/2023/08/Myristoyl-Chloride-MSDS.pdf
https://www.benchchem.com/product/b046950?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/06773.pdf
https://www.fishersci.com/store/msds?partNumber=AC180630050&countryCode=US&language=en
https://www.chemicalbook.com/msds/myristoyl-chloride.pdf
https://www.chemicalbook.com/msds/myristoyl-chloride.pdf
https://www.benchchem.com/product/b046950?utm_src=pdf-body
https://www.benchchem.com/product/b046950?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/06773.pdf
https://www.fishersci.com/store/msds?partNumber=AC180630050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

3. chemicalbook.com [chemicalbook.com]

4. Myristoyl chloride(112-64-1)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

o 5. Safety information and storage methods of myristoyl chloride-Rudong Lianfeng Chemical
Co., Ltd._Phosphite_Acylamide [en.lfchemicals.com]

e 6. kscl.co.in [kscl.co.in]

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Myristoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046950#personal-protective-equipment-for-handling-
myristoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.chemicalbook.com/msds/myristoyl-chloride.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4852867_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4852867_EN.htm
http://en.lfchemicals.com/News_details/2.html
http://en.lfchemicals.com/News_details/2.html
https://kscl.co.in/wp-content/uploads/2023/08/Myristoyl-Chloride-MSDS.pdf
https://www.benchchem.com/product/b046950#personal-protective-equipment-for-handling-myristoyl-chloride
https://www.benchchem.com/product/b046950#personal-protective-equipment-for-handling-myristoyl-chloride
https://www.benchchem.com/product/b046950#personal-protective-equipment-for-handling-myristoyl-chloride
https://www.benchchem.com/product/b046950#personal-protective-equipment-for-handling-myristoyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046950?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

